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molecular formula C10H12O B032356 Benzylacetone CAS No. 2550-26-7

Benzylacetone

Cat. No. B032356
CAS RN: 2550-26-7
M. Wt: 148.2 g/mol
InChI Key: AKGGYBADQZYZPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06476278B1

Procedure details

RuClCp* (cod) (3.8 mg, 0.01 mmol), KOH (0.04 mmol), 2,2′-bipyridyl (3.1 mg, 0.02 mmol) and benzalacetone (730.95 mg, 5.0 mmol) were dissolved into 10 ml of 2-propanol, and deaerated by argon substitution, after which the total amount of the resulting mixture was transferred into a 100-milliliter metallic autoclave. Hydrogen was then charged to a predetermined pressure (4 atm), and the reaction was started at room temperature (28° C.) After the reaction solution was stirred for 18 hours, the reaction pressure was brought back to atmospheric pressure, and the reaction product, 4-phenyl-2-butanone (yield 87.7%), was identified and quantitatively determined by TLC monitor (silica gel: n-hexane/ethyl acetate=4/1) and gas chromatography of the reaction solution. At this time, 12.3% of the raw material, benzalacetone, was recovered.
[Compound]
Name
RuClCp
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
KOH
Quantity
0.04 mmol
Type
reactant
Reaction Step One
Name
2,2′-bipyridyl
Quantity
3.1 mg
Type
reactant
Reaction Step One
Name
benzalacetone
Quantity
730.95 mg
Type
reactant
Reaction Step One
Name
2-propanol
Quantity
10 mL
Type
solvent
Reaction Step One
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-phenyl-2-butanone
Yield
87.7%

Identifiers

REACTION_CXSMILES
[OH-].[K+].N1C=CC=CC=1C1C=CC=CN=1.[CH:15](=[CH:22][C:23](=[O:25])[CH3:24])[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.[H][H]>CC(O)C>[C:16]1([CH2:15][CH2:22][C:23](=[O:25])[CH3:24])[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:0.1|

Inputs

Step One
[Compound]
Name
RuClCp
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
KOH
Quantity
0.04 mmol
Type
reactant
Smiles
[OH-].[K+]
Name
2,2′-bipyridyl
Quantity
3.1 mg
Type
reactant
Smiles
N1=C(C=CC=C1)C1=NC=CC=C1
Name
benzalacetone
Quantity
730.95 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)=CC(C)=O
Name
2-propanol
Quantity
10 mL
Type
solvent
Smiles
CC(C)O
Step Two
[H][H]
Name
Hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Stirring
Type
CUSTOM
Details
was stirred for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was started at room temperature
CUSTOM
Type
CUSTOM
Details
(28° C.)
CUSTOM
Type
CUSTOM
Details
the reaction pressure

Outcomes

Product
Details
Reaction Time
 18 h
Name
4-phenyl-2-butanone
Type
product
Smiles
C1(=CC=CC=C1)CCC(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 87.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.